![molecular formula C17H18N2O3S B2735223 N-(2-oxoindolin-5-yl)-4-propylbenzenesulfonamide CAS No. 921836-38-6](/img/structure/B2735223.png)
N-(2-oxoindolin-5-yl)-4-propylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to “N-(2-oxoindolin-5-yl)-4-propylbenzenesulfonamide” has been reported in several studies . For instance, the synthesis of new N-(3-substituted-benzylidene-2-oxoindolin-5-yl) acetamide derivatives along with their inhibitory activity against Src has been reported . Another study reported the synthesis of novel 2-oxoindoline-based acetohydrazides as antitumor agents .Scientific Research Applications
Antimicrobial and Anticancer Evaluation
- Antimicrobial and Anticancer Activity: Derivatives of N-substituted benzenesulfonamide, similar to N-(2-oxoindolin-5-yl)-4-propylbenzenesulfonamide, have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Some compounds in this series were found to be effective against microbial strains and more active than standard drugs in inhibiting cancer cell lines (Kumar et al., 2014).
Molecular Structure and Quantum Mechanical Studies
- Structural Elucidation and Enzyme Inhibition: Isatin derivatives, structurally related to this compound, have been synthesized and their structures elucidated using various spectroscopic techniques. These compounds exhibited enzyme inhibition potential against Bacillus pasteurii urease (Arshad et al., 2017).
Carbonic Anhydrase Inhibition and Anticancer Activity
- Carbonic Anhydrase Inhibition and Anticancer Activity: Novel benzenesulfonamides, similar to this compound, were investigated as inhibitors of carbonic anhydrase isoforms. These compounds showed significant inhibition and also demonstrated anti-proliferative activity against breast and colorectal cancer cell lines (Eldehna et al., 2017).
Properties
IUPAC Name |
N-(2-oxo-1,3-dihydroindol-5-yl)-4-propylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-2-3-12-4-7-15(8-5-12)23(21,22)19-14-6-9-16-13(10-14)11-17(20)18-16/h4-10,19H,2-3,11H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVJGFMLGYXNPLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.